Cas no 2649071-72-5 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine)
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine
- EN300-1267204
- 2649071-72-5
-
- Inchi: 1S/C9H17NO3/c1-9(2)12-6-8(13-9)7-5-11-4-3-10-7/h7-8,10H,3-6H2,1-2H3
- InChI Key: UYXKFGZNSQDFFS-UHFFFAOYSA-N
- SMILES: O1C(C)(C)OCC1C1COCCN1
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 39.7Ų
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267204-1.0g |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1267204-50mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 50mg |
$888.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-100mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 100mg |
$930.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-250mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 250mg |
$972.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-500mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 500mg |
$1014.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-1000mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 1000mg |
$1057.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-2500mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 2500mg |
$2071.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-5000mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 5000mg |
$3065.0 | 2023-10-02 | ||
| Enamine | EN300-1267204-10000mg |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine |
2649071-72-5 | 10000mg |
$4545.0 | 2023-10-02 |
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine
Comprehensive Overview of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine (CAS No. 2649071-72-5)
3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine is a specialized organic compound with a unique structural framework, combining a morpholine ring and a 2,2-dimethyl-1,3-dioxolane moiety. This molecular architecture makes it a versatile intermediate in pharmaceutical and agrochemical research. With the growing demand for novel bioactive molecules, compounds like 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine are gaining attention for their potential applications in drug discovery and material science.
The compound’s CAS No. 2649071-72-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its dioxolane group offers stability under various conditions, while the morpholine ring contributes to its solubility and reactivity. These features align with current trends in green chemistry, where sustainable and efficient synthesis methods are prioritized. Researchers are exploring its role in catalytic processes and as a building block for biodegradable polymers, addressing global concerns about environmental impact.
In the context of AI-driven drug discovery, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine has emerged as a candidate for virtual screening. Computational models predict its compatibility with specific enzyme targets, particularly in central nervous system (CNS) disorders. This aligns with frequent search queries like “new CNS drug intermediates” or “morpholine derivatives in medicine.” The compound’s lipophilic properties further enhance its potential for blood-brain barrier penetration, a hot topic in neurodegenerative disease research.
From an industrial perspective, the compound’s synthesis involves stereoselective reactions, a focal point for organic chemists. Optimizing its yield and purity is a recurring challenge, often discussed in forums on process chemistry and scale-up techniques. Recent patents highlight its utility in asymmetric catalysis, catering to the pharmaceutical industry’s need for enantiomerically pure compounds. Such applications resonate with search trends like “chiral auxiliaries 2024” or “cost-effective heterocyclic synthesis.”
Safety and handling of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine adhere to standard laboratory protocols, with no significant hazards reported. Its stability under ambient conditions makes it a practical choice for industrial applications. As the scientific community shifts toward machine learning in chemical safety, this compound’s data-rich profile (e.g., melting point, solubility) supports predictive modeling efforts—a niche yet growing search topic among computational chemists.
In summary, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine (CAS No. 2649071-72-5) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of interest for researchers tackling 21st-century challenges. By leveraging SEO-optimized terminology like “high-value heterocycles” or “next-gen pharmaceutical intermediates,” this overview aims to bridge scientific rigor with accessible discourse.
2649071-72-5 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)